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Compound of Interest

Compound Name: ASP-4058

Cat. No.: B1667635

For Researchers, Scientists, and Drug Development Professionals

Introduction

ASP-4058 is a novel small molecule that acts as a potent and selective agonist for the
sphingosine 1-phosphate (S1P) receptors 1 and 5 (S1P1 and S1Ps).[1] This selectivity profile
suggests its potential therapeutic utility in autoimmune diseases, such as multiple sclerosis, by
modulating lymphocyte trafficking. This technical guide provides a comprehensive overview of
the preliminary toxicity studies of ASP-4058, focusing on data presentation, detailed
experimental protocols, and visualization of its mechanism of action. The information presented
here is synthesized from available preclinical data to aid researchers and drug development
professionals in understanding the safety profile of this compound.

Core Mechanism of Action

ASP-4058 exerts its pharmacological effect by binding to and activating S1P1 and S1Ps
receptors. The binding to S1P1 receptors on lymphocytes prevents their egress from lymph
nodes, thereby reducing the number of circulating lymphocytes that can infiltrate the central
nervous system and contribute to inflammation in autoimmune conditions. The engagement of
S1Ps receptors may also contribute to its therapeutic effects.

Signaling Pathway
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The following diagram illustrates the signaling pathway initiated by ASP-4058 binding to the
S1P1 receptor on a lymphocyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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